N-(1-cyano-1-methylethyl)-N-methyl-2-(5-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

• IUPAC Name: N-(2-cyanopropan-2-yl)-N-methyl-2-(5-nitro-1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4O5/c1-15(2,8-16)17(3)12(20)7-18-13(21)10-5-4-9(19(23)24)6-11(10)14(18)22/h4-6H,7H2,1-3H3
• InChI Key: WRZWXKOUTPQKKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)N(C)C(=O)CN1C(=O)C2=C(C1=O)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N4O5
• Molecular Weight: 330.30 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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